Cas no 1338358-78-3 (Ethyl 3-amino-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate)
1338358-78-3 structure
Product Name:Ethyl 3-amino-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate
CAS No:1338358-78-3
MF:C11H12N4O2
MW:232.23858165741
CID:2136423
Update Time:2023-08-04
Ethyl 3-amino-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
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- ethyl 3-amino-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate
- Ethyl 3-amino-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate
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- Inchi: 1S/C11H12N4O2/c1-2-17-11(16)8-7-15(14-10(8)12)9-5-3-4-6-13-9/h3-7H,2H2,1H3,(H2,12,14)
- InChI Key: AJBCRWZQVNVELC-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C(N)=NN(C2C=CC=CN=2)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 274
- Topological Polar Surface Area: 83
Ethyl 3-amino-1-(pyridin-2-yl)-1H-pyrazole-4-carboxylate Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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